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Compound of Interest

Compound Name: Atto 565 NHS ester

Cat. No.: B15136079 Get Quote

Introduction
Atto 565 is a fluorescent label belonging to the rhodamine dye class, characterized by its

strong absorption, high fluorescence quantum yield, and significant thermal and photostability.

[1][2] Its N-hydroxysuccinimidyl (NHS) ester form is a widely used reagent for labeling proteins,

amine-modified oligonucleotides, and other amine-containing molecules.[2][3][4] The NHS

ester reacts efficiently with primary amino groups at a pH range of 8.0 to 9.0, forming a stable

amide bond.[2][3][4][5] Proper preparation and storage of the Atto 565 NHS ester stock

solution are critical to maintain its reactivity and ensure successful conjugation experiments.

This document provides a detailed protocol for the preparation and storage of Atto 565 NHS
ester stock solutions.

Properties of Atto 565
The optical and physical properties of Atto 565 are summarized in the table below.
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Property Value Reference

Molecular Weight (MW) 708 g/mol

Excitation Maximum (λabs) 564 nm

Emission Maximum (λfl) 590 nm

Molar Extinction Coefficient

(εmax)
1.2 x 10⁵ M⁻¹ cm⁻¹

Fluorescence Quantum Yield

(ηfl)
90%

Fluorescence Lifetime (τfl) 4.0 ns

Solubility
Soluble in DMF, DMSO,

ethanol, methanol

Form Powder

Recommended Solvents and Concentrations for
Stock Solutions
The choice of solvent and concentration is crucial for the stability and reactivity of the Atto 565
NHS ester. Anhydrous and amine-free solvents are essential to prevent the hydrolysis of the

NHS ester group.
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Recommended Solvent Key Considerations
Recommended
Concentrations

Anhydrous Dimethyl Sulfoxide

(DMSO)

Must be high-purity and

anhydrous to prevent

hydrolysis.[1][4] Should be

stored properly to avoid

moisture absorption.

3 mM[6], 10 mM[3], 2 mg/mL

Anhydrous Dimethylformamide

(DMF)

Must be high-purity and amine-

free.[1]
2 mg/mL, 5 mg/mL

Anhydrous Acetonitrile
An alternative polar aprotic

solvent.
1 mg in 50-200 µL[4]

Experimental Protocol: Preparation of Atto 565 NHS
Ester Stock Solution
This protocol outlines the steps for preparing a 10 mM stock solution of Atto 565 NHS ester in
anhydrous DMSO.

Materials:

Atto 565 NHS ester (powder)

Anhydrous, amine-free Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Pipettes and tips

Vortex mixer

Procedure:

Equilibration: Before opening, allow the vial of Atto 565 NHS ester powder to equilibrate to

room temperature to prevent moisture condensation.[1]
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Reconstitution: Briefly centrifuge the vial to ensure all the powder is at the bottom. Add the

appropriate volume of anhydrous DMSO to the vial to achieve the desired concentration

(e.g., for a 1 mg vial and a target of 10 mM, use the molecular weight to calculate the

required volume).

Dissolution: Mix well by vortexing or pipetting up and down until the dye is completely

dissolved.

Aliquoting: Divide the stock solution into single-use aliquots to avoid repeated freeze-thaw

cycles.[3][7]

Storage: Store the aliquots at -20°C, protected from light and moisture.[1][3][4]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-atto-565-nhs-ester-version-b6n10JrrmJ.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-atto-532-nhs-ester-version-3pr5wznhhd.pdf
https://www.atto-tec.com/fileadmin/user_upload/Katalog_Flyer_Support/ATTO_565.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-atto-565-nhs-ester-version-b6n10JrrmJ.pdf
https://www.atto-tec.com/images/ATTO/Procedures/NHS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15136079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation

Storage

Equilibrate Atto 565 NHS Ester Vial to Room Temperature

Add Anhydrous, Amine-Free Solvent (e.g., DMSO)

Vortex/Pipette to Dissolve

Aliquot into Single-Use Tubes

Store at -20°C Protect from Light Protect from Moisture

Reactants Reaction Conditions

Products

Atto 565 NHS Ester
(in anhydrous solvent)

Atto 565-Labeled Molecule
(Stable Amide Bond)

Reacts with

Hydrolyzed Atto 565
(Non-reactive)

Side reaction (hydrolysis)

Target Molecule
(with primary amines, e.g., protein)

Reacts with

Optimal pH
(8.0 - 9.0)

Facilitates Increases rate of

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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